3-fluoro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H19FN2O3/c1-22-11-14(13-5-3-4-6-16(13)22)17(23)10-21-19(24)12-7-8-18(25-2)15(20)9-12/h3-9,11,17,23H,10H2,1-2H3,(H,21,24)
• InChI Key: YQHHWASPXHEWDN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC(=C(C=C3)OC)F)O
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

3-fluoro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-4-methoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic molecule that is used to investigate various biological processes, including cancer cell growth and apoptosis.

Scientific Research Applications

Fluorinated Benzamides in Medicinal Chemistry

Synthesis and Antimicrobial Activity:

• Studies on fluorobenzamides, including the synthesis and evaluation of their antimicrobial activities, have shown that these compounds can be effective against a range of bacterial and fungal pathogens. For instance, a series of fluorine-containing benzamide analogs were synthesized for imaging sigma-2 receptor status in solid tumors using positron emission tomography (PET), demonstrating the versatility of fluorinated benzamides in medicinal chemistry and diagnostic imaging (Tu et al., 2007).

Chemical Transformations and Fluorination Techniques:

• Research on the selective mono-fluorination of diols using N,N-diethyl-4-methoxybenzamide acetal highlights innovative fluorination techniques that can be applied in the synthesis of complex fluorinated molecules. These methods are essential for creating compounds with specific properties, such as increased metabolic stability or altered pharmacokinetics (Suwada et al., 2007).

Applications in Imaging and Diagnostics:

• Fluorine-18 labeled benzamide analogues have been developed for PET imaging, demonstrating the importance of fluorinated compounds in non-invasive diagnostic procedures. These compounds enable the visualization and quantification of biological processes at the molecular level, aiding in the diagnosis and monitoring of diseases (Tu et al., 2007).

Fluorination's Impact on Molecular Properties:

• The study of the polarity of partially fluorinated methyl groups in indole and 5-methoxyindole derivatives sheds light on how fluorination affects the lipophilicity and, consequently, the pharmacokinetic properties of bioactive molecules. Understanding these effects is crucial for the design of new drugs with optimal absorption, distribution, metabolism, and excretion (ADME) properties (Huchet et al., 2013).